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Compound of Interest

Compound Name: Einecs 285-971-0

Cat. No.: B15183653

In-depth Technical Guide: Einecs 285-971-0

Chemical Identity: ()-2,5-dihydroxy-9-methyl-4,6-dioxa-9-aza-5-phosphadec-1-yl
hexadecanoate P-oxide

An in-depth investigation into the chemical compound designated by Einecs number 285-971-0
reveals a specific phosphocholine derivative. This guide provides a summary of its known
properties and structure based on available chemical database information.

Chemical Structure and Properties

The compound associated with Einecs 285-971-0 is identified by the CAS Registry Number
85169-28-4.[1][2] Its systematic name is (£)-2,5-dihydroxy-9-methyl-4,6-dioxa-9-aza-5-
phosphadec-1-yl hexadecanoate P-oxide. The molecular formula for this compound is
C23H48NO7P, and it has a molecular weight of approximately 481.6 g/mol .[1]

A detailed, experimentally verified chemical structure diagram is not readily available in public
scientific literature or major chemical databases. The systematic name suggests a
glycerophospholipid-like structure containing a hexadecanoate (palmitate) fatty acid chain.

Quantitative Data Summary:
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Property Value Source
Einecs Number 285-971-0 [1112]
CAS Number 85169-28-4 [1][2]
Molecular Formula C23H48NO7P [1]
Molecular Weight 481.603481 g/mol [1]
LP015275, 2-
(dimethylamino)ethoxy(3-
Synonyms (hexadecanoyloxy)-2- [3]
hydroxypropoxy)phosphinic
acid
PXQWHFCKRBFTHV-
InChliKey [3]

UHFFFAOYSA-N

Synthesis

Detailed experimental protocols for the synthesis of (+)-2,5-dihydroxy-9-methyl-4,6-dioxa-9-
aza-5-phosphadec-1-yl hexadecanoate P-oxide are not described in readily accessible
scientific literature or patent databases. The synthesis of structurally similar
glycerophospholipids typically involves a multi-step process.

A generalized, hypothetical synthesis pathway for a similar compound would likely involve the
following key steps, though this is not a confirmed protocol for the specific substance:

e Protection of Functional Groups: The synthesis would likely begin with a protected glycerol
backbone.

o Acylation: Introduction of the hexadecanoyl (palmitoyl) group to one of the hydroxyl groups of
the glycerol backbone.

o Phosphorylation: Reaction of the remaining free hydroxyl group with a suitable phosphine or
phosphite reagent, followed by oxidation to the phosphate.
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e Coupling with Choline Headgroup: Attachment of the protected choline headgroup to the
phosphate moiety.

o Deprotection: Removal of the protecting groups to yield the final product.

Due to the lack of a specific published synthesis method, a detailed experimental protocol and
a corresponding workflow diagram cannot be provided at this time. The following diagram
represents a generalized logical workflow for the synthesis of a glycerophospholipid, which is
the class of compounds to which Einecs 285-971-0 belongs.
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Generalized Synthesis of a Glycerophospholipid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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